N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclohexanecarboxamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C22H32N2O3/c1-15(2)13-24-18-12-17(23-20(25)16-8-6-5-7-9-16)10-11-19(18)27-14-22(3,4)21(24)26/h10-12,15-16H,5-9,13-14H2,1-4H3,(H,23,25)
• InChI Key: OXZRPPLJIPQCGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3CCCCC3)OCC(C1=O)(C)C
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C22H32N2O3 and its molecular weight is 372.509. The purity is usually 95%.
BenchChem offers high-quality N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis and Oxidation Reactions : Tetrahydrobenzofuran derivatives, closely related to the compound , have been synthesized and further modified via oxidation reactions to explore their chemical properties and potential applications in organic synthesis. These compounds serve as valuable intermediates for the development of more complex molecules (Levai et al., 2002).

Novel Synthetic Pathways : Research into the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and related structures demonstrates the ongoing interest in developing new synthetic routes for complex molecules that could have applications in medicinal chemistry and drug design (Martin et al., 1981).

Medicinal Chemistry and Pharmacology

Antibacterial Agents : A study on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones showcases the potential of structurally similar compounds to serve as novel antibacterial agents. This suggests that derivatives of the compound could be explored for their antimicrobial properties (Palkar et al., 2017).

Anti-cancer Activity : Dibenzoazepine derivatives, which share structural similarities with the compound of interest, have been investigated for their anti-cancer properties, indicating the potential therapeutic applications of such compounds in oncology (Sadashiva et al., 2012).

Advanced Materials and Polymer Chemistry

Polymeric and Nanoparticle Systems : The use of certain compounds for the sustained release of agricultural fungicides demonstrates the potential of tetrahydrobenzo[b][1,4]oxazepine derivatives in the development of advanced materials and nanotechnologies for targeted delivery systems (Campos et al., 2015).